Cas no 111-62-6 (Ethyl oleate)

• Product Name: Ethyl oleate
• CAS No: 111-62-6
• MF: C₂₀H₃₈O₂
• MW: 310.514526844025
• MDL: MFCD00009579
• CID: 35693
• PubChem ID: 5363269
• Update Time: 2025-09-03

Ethyl oleate Chemical and Physical Properties

Names and Identifiers

• Ethyl Oleate
• (Z)-9-Octadecenoic acid ethyl ester
• 9-Octadecenoicacid(Z)-,ethylester
• cis-octadec-9-enoicacidethylester
• Ethyl (9Z)-9-octadecenoate
• Ethyl cis-9-octadecenoate
• Ethyl(Z)-9-octadeceneoate
• Ethyloleate(Technical)
• Oleic Acid ethyl ester
• Esterol 123
• ethylis oleas
• Ethylis oleas,Oleic acid ethyl ester
• Ethyloleat
• ETHYLOLEATE,NF
• oleic
• Oleic acid ethyl
• ethyl oleate, mixture of isomers
• (9Z)-
• FEMA 2450
• ETHYL OLEATE, BP
• Ethyl oleate Ph Eur
• oleic acid, ethyl ester
• 9-Octadecenoic acid (Z)-, ethyl ester
• Ethyl oleate [NF]
• ethyl (Z)-octadec-9-enoate
• LVGKNOAMLMIIKO-QXMHVHEDSA-N
• Ethyl oleate (NF)
• Z2Z439864Y
• Ethyl oleate (natural)
• FEMA No. 2450
• 9-Octadecenoic acid (9Z)-, ethyl ester
• Ethyl Z-9-octadecenoate
• Ethyl oleate, 98%, mixture of homologeous fatty acid esters
• Elhyl oleate
• Oleic Acid Ethyl Ester,98%
• Ethyl oleate

• MDL： MFCD00009579
• Inchi： 1S/C20H38O2/c1-3-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20(21)22-4-2/h11-12H,3-10,13-19H2,1-2H3/b12-11+
• InChI Key： LVGKNOAMLMIIKO-VAWYXSNFSA-N
• SMILES： CCCCCCCC/C=C/CCCCCCCC(OCC)=O
• BRN： 1727318

Computed Properties

• Exact Mass: 310.28700
• Monoisotopic Mass: 310.28718
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 17
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 8
• Surface Charge: 0
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: Colorless to yellowish oily liquid
• Density: 0.87 g/mL at 25 °C(lit.)
• Melting Point: −32 °C (lit.)
• Boiling Point: 216-218 °C/15 mmHg
• Flash Point: Degrees Fahrenheit:>235.4°F
  Degrees Celsius:>113°C
  
• Refractive Index: n20/D 1.451(lit.)
• Solubility: chloroform: soluble10%
• PSA: 26.30000
• LogP: 6.58700
• Solubility: It is insoluble in water and can be mixed with ethanol and ether.
• Merck: 6828
• Sensitiveness: Light Sensitive
• FEMA: 2450 | ETHYL OLEATE

Ethyl oleate Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Safety Instruction： S23-S24/25
• FLUKA BRAND F CODES：10-23
• RTECS：RG3715000
• TSCA：Yes
• Storage Condition：−20°C
• Safety Term：S22;S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters
• Natural Products and Extracts Flavors and Fragrances Essential Oils
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Natural Products and Extracts Flavors and Fragrances
• Pharmaceutical and Biochemical Products Pharmaceutical Intermediates
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients

Additional information on Ethyl oleate

Ethyl oleate (CAS No. 111-62-6): Applications and Recent Research Developments

Ethyl oleate, chemically known as ethyl (9-octadecenoate), is a significant compound in the field of chemical and pharmaceutical research, with the CAS number 111-62-6 identifying it distinctly. This compound, derived from the esterification of oleic acid with ethanol, belongs to the class of fatty acid esters and has garnered considerable attention due to its diverse applications and potential in various scientific domains.

The molecular structure of ethyl oleate consists of a long hydrocarbon chain with a double bond at the ninth carbon, making it a monounsaturated fatty acid ester. This structural feature contributes to its unique chemical properties, including solubility in organic solvents and moderate stability under various conditions. The compound's versatility has led to its exploration in multiple industries, ranging from cosmetics to pharmaceuticals.

In recent years, ethyl oleate has been extensively studied for its potential applications in drug delivery systems. Its ability to form stable emulsions and liposomes has made it an attractive candidate for encapsulating therapeutic agents. For instance, research has demonstrated its efficacy in enhancing the bioavailability of poorly soluble drugs, thereby improving treatment outcomes. The compound's biocompatibility and low toxicity further reinforce its suitability for medical applications.

Moreover, ethyl oleate has shown promise in the field of regenerative medicine. Studies have indicated that it can stimulate cell proliferation and differentiation, particularly in skin tissue engineering. The compound's role as an emollient and moisturizer has also been highlighted in cosmetic formulations, where it helps maintain skin hydration and elasticity. These properties make ethyl oleate a valuable ingredient in anti-aging creams and other dermatological products.

Another area where ethyl oleate has gained traction is in the development of bio-based lubricants. Its chemical structure allows it to provide effective lubrication while being environmentally friendly. Researchers have explored its use as a substitute for synthetic lubricants in industrial applications, reducing environmental impact without compromising performance. This aligns with the growing global emphasis on sustainable practices and renewable resources.

The pharmaceutical industry has also leveraged ethyl oleate for its potential anti-inflammatory properties. Preclinical studies have suggested that it can modulate inflammatory pathways, making it a candidate for treating chronic inflammatory conditions such as arthritis. Additionally, its role in enhancing metabolic processes has been investigated, with initial findings indicating potential benefits in managing metabolic disorders like obesity and diabetes.

Recent advancements in analytical chemistry have further enhanced our understanding of ethyl oleate's properties. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have enabled precise characterization of its molecular structure and interactions with other compounds. These insights have paved the way for more targeted applications, particularly in drug development and formulation optimization.

The agricultural sector has not been left out either, with ethyl oleate being explored as a plant growth regulator. Its ability to promote seed germination and root development has been documented in several agricultural studies. By improving plant health and yield, ethyl oleate offers a promising solution for sustainable agriculture practices.

In conclusion, ethyl oleate (CAS No. 111-62-6) is a multifaceted compound with a wide range of applications across various industries. Its unique chemical properties make it an invaluable asset in pharmaceuticals, cosmetics, bio-based industries, and agriculture. As research continues to uncover new possibilities, the potential uses of ethyl oleate are likely to expand further, solidifying its importance in modern science and technology.